2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-2-ethylsulfanyl-4-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-1,3-thiazol-5-one
• InChI: InChI=1S/C16H12N2O4S2/c1-2-23-16-17-13(15(19)24-16)9-12-7-8-14(22-12)10-3-5-11(6-4-10)18(20)21/h3-9H,2H2,1H3/b13-9-
• InChI Key: FNVWQBDCJOYSSI-LCYFTJDESA-N
• Canonical SMILES: CCSC1=NC(=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)S1
• Isomeric SMILES: CCSC1=N/C(=C\C2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])/C(=O)S1
• Molecular Formula: C16H12N2O4S2
• Molecular Weight: 360.4 g/mol

Description

2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one, also known as EFT-1, is a thiazole derivative that has been studied for its potential use in various scientific research applications. This compound has shown promising results in studies related to its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Mechanism of Action

The mechanism of action of 2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one involves the inhibition of various enzymes and signaling pathways involved in cancer cell growth and inflammation. 2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that contribute to inflammation. Additionally, 2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one has been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that play a role in the regulation of gene expression and are often overexpressed in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one has various biochemical and physiological effects. 2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one has been shown to reduce the production of inflammatory cytokines and chemokines, which contribute to inflammation. Additionally, 2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one in lab experiments is its potential to inhibit cancer cell growth and reduce inflammation. Additionally, 2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one has shown antimicrobial activity, making it a potential candidate for the development of new antibiotics. However, one limitation of using 2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one in lab experiments is its potential toxicity, which must be carefully monitored.

Future Directions

There are several potential future directions for research involving 2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one. One direction is to further investigate its potential as a cancer treatment, including its efficacy in combination with other chemotherapeutic agents. Another direction is to explore its potential use as an anti-inflammatory therapy, including its effects on various inflammatory conditions such as arthritis and inflammatory bowel disease. Additionally, further research is needed to investigate the potential of 2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one as a new class of antibiotics.

Scientific Research Applications

2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one has been studied for its potential use in various scientific research applications, including cancer treatment, anti-inflammatory therapy, and antimicrobial activity. Studies have shown that 2-(ethylthio)-4-{[5-(4-nitrophenyl)-2-furyl]methylene}-1,3-thiazol-5(4H)-one has the potential to inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial and antifungal activity.